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Compound of Interest

Compound Name: Tinophyllol

Cat. No.: B12402173 Get Quote

Application Notes and Protocols for Tinophyllol
For Researchers, Scientists, and Drug Development Professionals

Introduction:

Tinophyllol is a phytochemical with the molecular formula C₂₁H₂₆O₆. Its IUPAC name is methyl

(2S,4aS,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-

1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate. Given the limited specific

data available for Tinophyllol, this document provides a standard operating procedure for its

handling and storage based on its chemical structure, particularly the presence of a furan

moiety. It also outlines general experimental protocols for investigating its biological activity and

elucidating its potential mechanism of action.

Physicochemical Properties of Tinophyllol
A summary of the known physicochemical properties of Tinophyllol is presented in Table 1.

This data is essential for the preparation of stock solutions and for understanding the

compound's general behavior in experimental settings.
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Property Value

Molecular Formula C₂₁H₂₆O₆

Molecular Weight 374.4 g/mol

IUPAC Name

methyl (2S,4aS,6aR,9R,10aS,10bS)-2-(furan-3-

yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-

1,2,4a,5,6,9,10,10a-

octahydrobenzo[f]isochromene-7-carboxylate

PubChem CID 101607221

Synonyms HY-N10482, CS-0564722

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 3

Topological Polar Surface Area 86.0 Å²

XLogP3 2.7

Standard Operating Procedure for Tinophyllol
Handling and Storage
Disclaimer: As specific safety and toxicity data for Tinophyllol are not available, these

guidelines are based on the precautionary principle, considering the presence of a furan ring in

its structure. Furan and some of its derivatives are known to be potentially toxic and

carcinogenic.[1]

Personal Protective Equipment (PPE)
Gloves: Always wear nitrile or other chemically resistant gloves when handling Tinophyllol.
Inspect gloves for any signs of damage before use.[1]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[2]
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Lab Coat: A fully fastened lab coat should be worn to protect from skin contact.[2][3]

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used.[3]

Engineering Controls
Chemical Fume Hood: All handling of solid Tinophyllol and preparation of stock solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

Ventilation: Ensure the laboratory is well-ventilated.

Handling Procedures
Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapor. Avoid contact

with eyes and skin.[2] Do not pipette by mouth.

Weighing: Weigh solid Tinophyllol in a chemical fume hood or a ventilated balance

enclosure.

Solution Preparation: When dissolving Tinophyllol, add the solvent slowly to the solid to

avoid splashing.

Hygiene: Wash hands thoroughly with soap and water after handling Tinophyllol, before

breaks, and at the end of the workday.[2]

Storage
Container: Store Tinophyllol in a tightly sealed, light-resistant container.[5][6] An amber

glass vial is recommended.

Atmosphere: Due to potential sensitivity to air and light, consider storing under an inert

atmosphere (e.g., argon or nitrogen).[5][7]

Temperature: Store in a cool, dry, and dark place. Refrigeration (2-8 °C) is recommended for

long-term storage.[6]

Segregation: Store away from strong oxidizing agents and incompatible materials.[4]
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Labeling: The storage container must be clearly labeled with the compound name,

concentration (if in solution), date received/prepared, and appropriate hazard warnings.[8]

Spill and Accident Procedures
Spill: In case of a spill, evacuate the area and prevent others from entering. Wear

appropriate PPE, including respiratory protection. Absorb liquid spills with an inert absorbent

material. For solid spills, carefully sweep up the material to avoid generating dust. Place all

contaminated materials in a sealed container for disposal as hazardous waste.[3]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of Tinophyllol and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.[1] Do not dispose of down the drain.

Experimental Protocols
The following are generalized protocols for the initial investigation of a novel compound like

Tinophyllol.

Protocol 1: Determination of In Vitro Cytotoxicity
This protocol outlines a common method to assess the cytotoxic effects of Tinophyllol on

cultured cancer cell lines.

Cell Culture:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.labmanager.com/ten-tips-for-handling-hazardous-chemicals-in-a-lab-29268
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132019
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://policies.uq.edu.au/document/view-current.php?id=443
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture selected cancer cell lines (e.g., HeLa, A549, MCF-7) in appropriate media

supplemented with fetal bovine serum and antibiotics.

Maintain cells in a humidified incubator at 37°C with 5% CO₂.

Preparation of Tinophyllol Stock Solution:

Prepare a high-concentration stock solution of Tinophyllol (e.g., 10 mM) in a suitable

solvent like dimethyl sulfoxide (DMSO).

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Seeding:

Harvest cells and perform a cell count.

Seed the cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well)

and allow them to adhere overnight.

Compound Treatment:

Prepare serial dilutions of Tinophyllol from the stock solution in the cell culture medium to

achieve the desired final concentrations.

Remove the old medium from the wells and add the medium containing different

concentrations of Tinophyllol. Include a vehicle control (medium with DMSO) and a

positive control (a known cytotoxic agent).

Incubation:

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

Viability Assay (e.g., MTT Assay):

Add MTT solution to each well and incubate for 2-4 hours to allow the formation of

formazan crystals.
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Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a solution of

SDS in HCl).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the logarithm of the Tinophyllol concentration to determine

the half-maximal inhibitory concentration (IC₅₀).

Protocol 2: General Workflow for Signaling Pathway
Identification
This protocol describes a general workflow to investigate the molecular signaling pathways

affected by Tinophyllol.[9][10][11]

Hypothesis Generation:

Based on the chemical structure of Tinophyllol or any preliminary bioactivity data,

hypothesize potential protein targets or pathways.

Target-Based Screening (Optional):

If potential targets are known, perform in vitro assays (e.g., enzyme inhibition assays,

receptor binding assays) to confirm direct interaction and determine the potency of

Tinophyllol.[12]

Cell-Based Assays:

Treat cells with Tinophyllol at a concentration around its IC₅₀ value.

Lyse the cells at different time points to collect protein and RNA samples.

Analysis of Protein Expression and Phosphorylation (Western Blotting):
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Separate proteins by SDS-PAGE and transfer them to a membrane.

Probe the membrane with primary antibodies against key proteins in suspected signaling

pathways (e.g., kinases, transcription factors) and their phosphorylated forms.

Use secondary antibodies conjugated to an enzyme for detection.

Analyze the changes in protein expression and phosphorylation levels.

Gene Expression Analysis (qRT-PCR or RNA-Seq):

Extract total RNA from the treated and control cells.

Perform reverse transcription to synthesize cDNA.

Use qRT-PCR to analyze the expression of specific target genes or RNA-Seq for a global

transcriptomic analysis.

Pathway Analysis:

Use bioinformatics tools to analyze the data from RNA-Seq or proteomics to identify

enriched signaling pathways.[13]

Validation with Inhibitors/Activators:

Use known inhibitors or activators of the identified pathway in combination with

Tinophyllol to confirm its mechanism of action.
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Caption: A generalized workflow for the investigation of a novel compound.
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Caption: A hypothetical inhibitory signaling pathway for Tinophyllol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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